Cas no 2649788-79-2 (Carbamic acid, N-​(4-​bromo-​3-​cyano-​7-​fluorobenzo[b]​thien-​2-​yl)​-​, 1,​1-​dimethylethyl ester)

• Product Name: Carbamic acid, N-​(4-​bromo-​3-​cyano-​7-​fluorobenzo[b]​thien-​2-​yl)​-​, 1,​1-​dimethylethyl ester
• CAS No: 2649788-79-2
• MF: C₁₄H₁₂BrFN₂O₂S
• MW: 371.22
• MDL: MFCD34566926
• CID: 5087296
• PubChem ID: 156473946
• Update Time: 2026-03-02

Carbamic acid, N-​(4-​bromo-​3-​cyano-​7-​fluorobenzo[b]​thien-​2-​yl)​-​, 1,​1-​dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2649788-79-2
• 4-Bromo-2-(Boc-amino)-7-fluorobenzo[b]thiophene-3-carbonitrile
• E80094
• DB-388170
• SCHEMBL23498289
• MFCD34566926
• tert-butyl N-(4-bromo-3-cyano-7-fluoro-1-benzothiophen-2-yl)carbamate
• tert-Butyl (4-bromo-3-cyano-7-fluorobenzo[b]thiophen-2-yl)carbamate
• CS-0356856
• SY323793
• 2-(Boc-amino)-4-bromo-3-cyano-7-fluoro-benzothiophene
• PS-19840
• tert-butyl N-(4-bromo-3-cyano-7-fluoro-benzothiophen-2-yl)carbamate
• Carbamic acid, N-​(4-​bromo-​3-​cyano-​7-​fluorobenzo[b]​thien-​2-​yl)​-​, 1,​1-​dimethylethyl ester

• MDL： MFCD34566926
• Inchi： 1S/C14H12BrFN2O2S/c1-14(2,3)20-13(19)18-12-7(6-17)10-8(15)4-5-9(16)11(10)21-12/h4-5H,1-3H3,(H,18,19)
• InChI Key： MMUAMFJRYGMZAX-UHFFFAOYSA-N
• SMILES： C1C=C(C2=C(C(C#N)=C(NC(=O)OC(C)(C)C)S2)C=1Br)F

Computed Properties

• Exact Mass: 369.97869g/mol
• Monoisotopic Mass: 369.97869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 90.4Ų

Additional information on Carbamic acid, N-​(4-​bromo-​3-​cyano-​7-​fluorobenzo[b]​thien-​2-​yl)​-​, 1,​1-​dimethylethyl ester

Carbamic Acid, N-(4-Bromo-3-Cyano-7-Fluorobenzo[b]Thien-2-Yl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2649788-79-2, known as Carbamic acid, N-(4-bromo-3-cyano-7-fluorobenzo[b]thien-2-yl)-, 1,1-dimethylethyl ester, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzo[b]thien ring system substituted with bromine, cyano, and fluoro groups, along with a carbamate ester functionality. The presence of these substituents makes it a valuable molecule for exploring novel chemical reactions and applications.

Recent studies have highlighted the importance of benzo[b]thien derivatives in drug discovery and material science. The bromo, cyano, and fluoro substituents on the benzo[b]thien ring contribute to its unique electronic properties and reactivity. These features make it an attractive candidate for designing advanced materials with tailored electronic characteristics or as intermediates in the synthesis of bioactive compounds.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including coupling reactions and esterification techniques, to construct the carbamate ester functionality. The use of modern catalytic systems has significantly improved the efficiency of these reactions, making the synthesis more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of pharmacology. Its structure suggests potential interactions with biological targets, such as enzymes or receptors, which could lead to the development of novel therapeutic agents. Additionally, the benzo[b]thien core has been implicated in modulating pharmacokinetic properties, such as absorption and metabolism, making it a valuable component in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound without extensive experimental testing. These computational models have provided insights into its potential as a drug candidate and have guided further optimization efforts. For instance, studies using molecular docking simulations have revealed favorable binding affinities for certain protein targets, suggesting its potential role in treating various diseases.

The environmental impact of this compound is another area of interest. Researchers have investigated its degradation pathways under different conditions to assess its ecological safety. Preliminary results indicate that it undergoes rapid hydrolysis under specific pH conditions, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, Carbamic acid, N-(4-bromo-3-cyano-7-fluorobenzo[b]thien-2-yl)-, 1,1-dimethylethyl ester is a versatile compound with significant potential in multiple domains. Its unique structure and reactivity make it a valuable tool for advancing chemical research and developing innovative applications. As research continues to uncover its properties and capabilities, this compound is poised to play a crucial role in shaping future advancements in chemistry and pharmacology.